Cas no 1226438-11-4 (N-2-(1H-imidazol-1-yl)quinolin-8-yl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-2-(1H-imidazol-1-yl)quinolin-8-yl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 1226438-11-4
• MF: C₂₀H₁₄N₄O₃
• MW: 358.350163936615
• CID: 6511822
• Update Time: 2025-06-11

N-2-(1H-imidazol-1-yl)quinolin-8-yl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-imidazol-1-yl)quinolin-8-yl-2H-1,3-benzodioxole-5-carboxamide
• 1,3-Benzodioxole-5-carboxamide, N-[2-(1H-imidazol-1-yl)-8-quinolinyl]-

• Inchi： 1S/C20H14N4O3/c25-20(14-4-6-16-17(10-14)27-12-26-16)22-15-3-1-2-13-5-7-18(23-19(13)15)24-9-8-21-11-24/h1-11H,12H2,(H,22,25)
• InChI Key： RBBTWHBWNFMGHL-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=C4C(=CC=C3)C=CC(N3C=NC=C3)=N4)=O)C=C2OC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on N-2-(1H-imidazol-1-yl)quinolin-8-yl-2H-1,3-benzodioxole-5-carboxamide

Research Brief on N-2-(1H-imidazol-1-yl)quinolin-8-yl-2H-1,3-benzodioxole-5-carboxamide (CAS: 1226438-11-4)

In recent years, the compound N-2-(1H-imidazol-1-yl)quinolin-8-yl-2H-1,3-benzodioxole-5-carboxamide (CAS: 1226438-11-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

The compound, characterized by its unique quinoline and benzodioxole moieties, has been identified as a promising candidate for targeting specific biological pathways. Recent studies have highlighted its role as a potent inhibitor of certain enzymes involved in inflammatory and oncogenic processes. The molecular structure of N-2-(1H-imidazol-1-yl)quinolin-8-yl-2H-1,3-benzodioxole-5-carboxamide allows for selective binding to target proteins, making it a valuable tool for both therapeutic and diagnostic purposes.

A study published in the Journal of Medicinal Chemistry (2023) detailed the synthetic pathway for this compound, emphasizing its high yield and purity. The researchers employed a multi-step synthesis involving palladium-catalyzed cross-coupling reactions, which proved to be efficient and scalable. The study also reported on the compound's stability under various physiological conditions, a critical factor for its potential use in drug development.

In terms of biological activity, preclinical studies have demonstrated that N-2-(1H-imidazol-1-yl)quinolin-8-yl-2H-1,3-benzodioxole-5-carboxamide exhibits significant anti-inflammatory effects in murine models. The compound was shown to downregulate pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential application in treating chronic inflammatory diseases. Additionally, its ability to modulate specific signaling pathways has sparked interest in its use as an adjunct therapy in oncology.

Further investigations into the compound's mechanism of action revealed its interaction with the NF-κB pathway, a key regulator of immune responses and cell survival. By inhibiting the activation of NF-κB, the compound effectively reduces inflammation and suppresses tumor growth in experimental models. These findings were corroborated by in vitro assays, which showed a dose-dependent inhibition of NF-κB nuclear translocation in treated cells.

Despite these promising results, challenges remain in the clinical translation of N-2-(1H-imidazol-1-yl)quinolin-8-yl-2H-1,3-benzodioxole-5-carboxamide. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further optimization of its formulation. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to enhance its therapeutic efficacy.

In conclusion, N-2-(1H-imidazol-1-yl)quinolin-8-yl-2H-1,3-benzodioxole-5-carboxamide represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Ongoing research efforts are focused on elucidating its full therapeutic potential and addressing the pharmacokinetic limitations. The compound's unique chemical properties and biological activity make it a compelling subject for future studies in chemical biology and drug discovery.